Cas no 78435-28-6 ([1,1'-Biphenyl]-4-ol, 4'-[(6-hydroxyhexyl)oxy]-)

[1,1'-Biphenyl]-4-ol, 4'-[(6-hydroxyhexyl)oxy]- structure
78435-28-6 structure
Product Name:[1,1'-Biphenyl]-4-ol, 4'-[(6-hydroxyhexyl)oxy]-
CAS No:78435-28-6
MF:C18H22O3
MW:286.365485668182
CID:1792541
PubChem ID:23137538
Update Time:2025-04-21

[1,1'-Biphenyl]-4-ol, 4'-[(6-hydroxyhexyl)oxy]- Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-4-ol, 4'-[(6-hydroxyhexyl)oxy]-
    • 4-[4-(6-hydroxyhexoxy)phenyl]phenol
    • DTXSID70630934
    • SCHEMBL5414694
    • 4'-(6-Hydroxy-hexyloxy)-biphenyl-4-ol
    • TZDBLSONHKKTLJ-UHFFFAOYSA-N
    • 78435-28-6
    • 4-(6-hydroxyhexyloxy)-4'-hydroxybiphenyl
    • 4'-[(6-Hydroxyhexyl)oxy][1,1'-biphenyl]-4-ol
    • Inchi: 1S/C18H22O3/c19-13-3-1-2-4-14-21-18-11-7-16(8-12-18)15-5-9-17(20)10-6-15/h5-12,19-20H,1-4,13-14H2
    • InChI Key: TZDBLSONHKKTLJ-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=CC=1)C1C=CC(=CC=1)O)CCCCCCO

Computed Properties

  • Exact Mass: 286.15689456g/mol
  • Monoisotopic Mass: 286.15689456g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 8
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 49.7Ų

[1,1'-Biphenyl]-4-ol, 4'-[(6-hydroxyhexyl)oxy]- Related Literature

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